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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzamide

CAS No.: 89642-23-9

Cat. No.: B1267391

Get Quote

Executive Summary
5-Bromo-2-nitrobenzamide (CAS: 54321-80-1) serves as a regiochemical scaffold in

medicinal chemistry. Its structural integrity is defined by the specific arrangement of three

functional groups—amide, nitro, and bromide—around a benzene core. This guide provides a

definitive protocol for verifying its identity, assessing regioisomeric purity, and detecting

common synthetic impurities using 1D and 2D Nuclear Magnetic Resonance (NMR)

spectroscopy.

Molecular Architecture & Spin System
Before analysis, the spin system must be mapped to anticipate signal multiplicity. The

compound possesses a 1,2,4-trisubstituted aromatic system (if viewing the ring carbons) or,

more accurately, a 1,2,5-substitution pattern relative to the amide at position 1.

Position 1: Carboxamide (-CONH

)
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Position 2: Nitro (-NO

)[1][2][3]

Position 5: Bromide (-Br)[1][2][3][4][5][6][7][8]

Proton Environments:

H3: Ortho to the electron-withdrawing nitro group. Expected to be the most deshielded

(downfield) aromatic signal.

H4: Meta to the nitro group, ortho to the bromide.

H6: Ortho to the amide, meta to the bromide.

Amide NH

: Exchangeable protons, typically non-equivalent in DMSO-

due to restricted C-N bond rotation.

Visualization: Coupling Network
The following diagram illustrates the scalar coupling (

-coupling) network expected in the

H NMR spectrum.
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Figure 1: Scalar coupling network showing the connectivity between aromatic protons H3, H4,

and H6.
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Experimental Methodology
Sample Preparation
The choice of solvent is critical.[9][10] Chloroform (

) is often unsuitable due to the poor solubility of primary benzamides and the quadrupole
broadening effects of the nitro group.

Recommended Solvent: Dimethyl sulfoxide-

(DMSO-

).

Concentration: 10–15 mg in 0.6 mL solvent.

Temperature: 298 K (25°C).

Instrument Parameters
Frequency: 400 MHz or higher recommended to resolve H4/H6 splitting.

Pulse Sequence: Standard zg30 or zg90.

Relaxation Delay (D1): Set to

seconds to ensure accurate integration of the aromatic protons relative to the broad amide
signals.

Scans (NS): 16–32 scans for

H; 1024+ scans for

C.

H NMR Analysis (The Fingerprint)
In DMSO-

, the spectrum displays three distinct aromatic signals and two broad amide singlets.
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Table 1: H NMR Assignment (400 MHz, DMSO- )

Position

Chemical Shift
(

, ppm)

Multiplicity

Coupling
Constant (

, Hz)

Assignment
Logic

NH 8.20 – 8.30 Broad Singlet -

Amide proton

trans to carbonyl

oxygen (H-

bonded to

solvent).

H-3 8.05 – 8.15
Doublet (

)

Ortho to strong

EWG (-NO

). Most downfield

aromatic.

H-4 7.85 – 7.95

Doublet of

Doublets (

)

,

Couplings to

both ortho-H3

and meta-H6.

H-6 7.65 – 7.75
Doublet (

)

Ortho to Amide.

Only shows meta

coupling (H3 is

para).

NH 7.60 – 7.70 Broad Singlet -

Amide proton cis

to carbonyl

oxygen.

Key Diagnostic Feature: The H-4 signal appears as a "doublet of doublets" (dd). If this signal

appears as a triplet or simple doublet, it indicates a substitution error (e.g., 4-bromo isomer or

3-bromo isomer).

C NMR Analysis
The
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C spectrum confirms the carbon skeleton.[6][11] The presence of the nitro group makes C-2
and C-3 significantly deshielded, while the C-Br carbon is shielded relative to a protonated
carbon.

Table 2: C NMR Assignment (100 MHz, DMSO- )

Carbon Type
Shift (

, ppm)
Assignment Note

C=O 166.0 – 167.5 Amide Carbonyl
Characteristic amide

region.

C-NO 144.0 – 146.0 C-2 (Quaternary)

Weak intensity due to

lack of NOE and long

T1.

C-H 133.0 – 135.0 C-4 / C-6 Aromatic CH signals.

C-H 126.0 – 128.0 C-3
Ortho to NO

.

C-Subst 134.0 – 136.0 C-1 (Quaternary) Ipso to Amide.

C-Br 122.0 – 124.0 C-5 (Quaternary)

Upfield shift due to

"Heavy Atom Effect"

of Bromine.

Structural Validation Workflow (2D NMR)
To unequivocally prove the regiochemistry (distinguishing 5-bromo-2-nitro from 4-bromo-2-

nitro), a 2D HMBC (Heteronuclear Multiple Bond Correlation) experiment is required.

Logic Flow for Regiochemistry:
Identify C=O: The carbonyl peak (~167 ppm).

HMBC Correlation: Look for a 3-bond correlation (

) from H-6 to C=O.

Confirm H-6: Once H-6 is identified via the carbonyl, check its coupling in 1D.
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Result: If H-6 is a doublet (

Hz), it has a meta partner (H-4) but no ortho partner. This confirms the 1,2,5-substitution
pattern. (In a 4-bromo isomer, H-6 would be a doublet of doublets or doublet with ortho
coupling).

Unknown Isomer Sample

1H NMR (DMSO-d6)
Check Multiplicity of H-4

Is H-4 a dd (J~8.8, 2.2)?

Yes: Consistent with
1,2,5-substitution

Yes

No: Check 4-bromo or
3-bromo isomers

No

HMBC Confirmation
Correlate H-6 to C=O

Confirmed Structure:
5-Bromo-2-nitrobenzamide

Click to download full resolution via product page

Figure 2: Decision tree for verifying the regiochemistry of 5-bromo-2-nitrobenzamide.

Impurity Profiling

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1267391/docs?utm_src=pdf-body-img#technical-analysis-5-bromo-2-nitrobenzamide-structural-elucidation-via-nmr
https://www.benchchem.com/product/b1267391/docs?utm_src=pdf-body#technical-analysis-5-bromo-2-nitrobenzamide-structural-elucidation-via-nmr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


During synthesis (typically bromination of 2-nitrobenzamide or nitration of 3-bromobenzamide),

specific byproducts occur.

A. 5-Bromo-2-nitrobenzoic Acid (Hydrolysis Impurity)
Cause: Moisture in reaction or aggressive workup.

NMR Sign: Loss of broad NH

singlets. Appearance of a very broad -COOH proton (>13.0 ppm).

Shift Change: H-6 shifts slightly downfield due to the greater electron-withdrawing nature of

the acid vs. the amide.

B. 5-Bromo-2-nitrobenzonitrile (Dehydration Impurity)
Cause: Excessive heating with dehydrating agents (e.g., SOCl

).

NMR Sign: Complete loss of NH

signals.

13C Sign: Appearance of a Nitrile (CN) carbon at ~117 ppm.

Symmetry: The aromatic signals often sharpen as the quadrupole broadening from the

amide is removed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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